Cas no 2624121-57-7 (2-(1-methyl-1H-pyrazol-4-yl)sulfonylethan-1-amine)

• Product Name: 2-(1-methyl-1H-pyrazol-4-yl)sulfonylethan-1-amine
• CAS No: 2624121-57-7
• MF: C₆H₁₁N₃O₂S
• MW: 189.235439538956
• MDL: MFCD33550384
• CID: 5664608
• PubChem ID: 155978191
• Update Time: 2025-06-26

2-(1-methyl-1H-pyrazol-4-yl)sulfonylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-27747601
• 2624121-57-7
• 2-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]ethan-1-amine
• 2-(1-methyl-1H-pyrazol-4-yl)sulfonylethan-1-amine

• MDL： MFCD33550384
• Inchi： 1S/C6H11N3O2S/c1-9-5-6(4-8-9)12(10,11)3-2-7/h4-5H,2-3,7H2,1H3
• InChI Key： FRVPUDBQPIUCHP-UHFFFAOYSA-N
• SMILES： S(C1C=NN(C)C=1)(CCN)(=O)=O

Computed Properties

• Exact Mass: 189.05719778g/mol
• Monoisotopic Mass: 189.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 86.4Ų

Additional information on 2-(1-methyl-1H-pyrazol-4-yl)sulfonylethan-1-amine

Introduction to 2-(1-methyl-1H-pyrazol-4-yl)sulfonylethan-1-amine (CAS No. 2624121-57-7)

2-(1-methyl-1H-pyrazol-4-yl)sulfonylethan-1-amine, also known by its CAS number 2624121-57-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a sulfonamide group and a 1-methylpyrazole moiety, making it a promising candidate for various therapeutic applications.

The chemical structure of 2-(1-methyl-1H-pyrazol-4-yl)sulfonylethan-1-amine consists of an ethylamine backbone with a sulfonamide functional group attached to one end and a 1-methylpyrazole ring at the other. The presence of these functional groups imparts specific physicochemical properties to the molecule, such as solubility, stability, and reactivity, which are crucial for its potential use in drug development.

Recent studies have highlighted the biological activities of 2-(1-methyl-1H-pyrazol-4-yl)sulfonylethan-1-amine. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to selectively inhibit these kinases can lead to the development of more effective and targeted cancer treatments with fewer side effects.

In addition to its anti-cancer properties, 2-(1-methyl-1H-pyrazol-4-yl)sulfonylethan-1-amine has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases, such as rheumatoid arthritis and Crohn's disease, are characterized by chronic inflammation and tissue damage. The sulfonamide group in the compound is known to have anti-inflammatory properties, making it a promising candidate for the treatment of these conditions.

The pharmacokinetic profile of 2-(1-methyl-1H-pyrazol-4-yl)sulfonylethan-1-amine has been extensively studied to understand its behavior in biological systems. Preclinical studies have demonstrated that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed from the gastrointestinal tract and has good bioavailability, which is essential for ensuring that therapeutic concentrations are achieved in target tissues.

Toxicity studies have also been conducted to evaluate the safety profile of 2-(1-methyl-1H-pyrazol-4-yl)sulfonylethan-1-amine. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. This favorable safety profile makes it a viable candidate for further clinical development.

Clinical trials are currently underway to assess the efficacy and safety of 2-(1-methyl-1H-pyrazol-4-yl)sulfonylethan-1-amine in human subjects. Early-phase trials have shown promising results, with the compound demonstrating significant therapeutic benefits in patients with certain types of cancer and inflammatory diseases. These findings have paved the way for larger-scale clinical trials to further validate its potential as a novel therapeutic agent.

The synthesis of 2-(1-methyl-1H-pyrazol-4-yl)sulfonylethan-1-amine involves several well-established chemical reactions. The process typically starts with the preparation of the 1-methylpyrazole ring, followed by the introduction of the sulfonamide group through a series of substitution reactions. The final step involves coupling this intermediate with an ethylamine derivative to form the desired product. The synthetic route is highly efficient and can be scaled up for large-scale production.

In conclusion, 2-(1-methyl-1H-pyrazol-4-y\-l)sulfonylethan\-1-am\-ine (CAS No. 2624\-1\-2\-057\-7) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure, favorable pharmacokinetic properties, and promising biological activities make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for improving patient outcomes in various disease conditions.